5-bromo-1-methyl-1H-pyrazole-3-carbonitrile
Description
5-Bromo-1-methyl-1H-pyrazole-3-carbonitrile is a nitrile derivative of pyrazole . It has a bromine atom and a methyl group attached to the pyrazole ring . This compound is used in organic synthesis as a reagent for the preparation of various pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of 5-bromo-1-methyl-1H-pyrazole-3-carbonitrile involves several steps. One proposed mechanism involves the reaction of an intermediate with the acidic part of the catalyst, followed by the anomeric effect and vinylogous anomeric effect in the intermediate . This results in the preparation of the final product and the release of one molecule of H2 .Molecular Structure Analysis
The molecular structure of 5-bromo-1-methyl-1H-pyrazole-3-carbonitrile consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The bromine atom is attached to the 5th position of the ring.Chemical Reactions Analysis
5-Bromo-1-methyl-1H-pyrazole-3-carbonitrile can undergo several chemical reactions. For example, it can participate in a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes, providing pyrazoles .Physical And Chemical Properties Analysis
5-Bromo-1-methyl-1H-pyrazole-3-carbonitrile is a solid at room temperature . It has a molecular weight of 186.01 . The compound should be stored in an inert atmosphere at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-methyl-1H-pyrazole-3-carbonitrile involves the reaction of 5-bromo-1-methylpyrazole with cyanogen bromide in the presence of a base.", "Starting Materials": [ "5-bromo-1-methylpyrazole", "cyanogen bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 5-bromo-1-methylpyrazole to a reaction flask", "Add cyanogen bromide to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with water and dry to obtain 5-bromo-1-methyl-1H-pyrazole-3-carbonitrile" ] } | |
CAS RN |
1936486-86-0 |
Product Name |
5-bromo-1-methyl-1H-pyrazole-3-carbonitrile |
Molecular Formula |
C5H4BrN3 |
Molecular Weight |
186 |
Purity |
95 |
Origin of Product |
United States |
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